Cas no 68579-76-0 (2,1,3-Benzoxadiazole, 4-chloro-5,7-dinitro-)

2,1,3-Benzoxadiazole, 4-chloro-5,7-dinitro- structure
68579-76-0 structure
Product Name:2,1,3-Benzoxadiazole, 4-chloro-5,7-dinitro-
CAS No:68579-76-0
MF:C6HClN4O5
MW:244.548939466476
CID:392878
PubChem ID:9837732
Update Time:2025-04-19

2,1,3-Benzoxadiazole, 4-chloro-5,7-dinitro- Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzoxadiazole, 4-chloro-5,7-dinitro-
    • 4-chloro-5,7-dinitro-2,1,3-benzoxadiazole
    • SCHEMBL5708836
    • 4-chloro-5,7-dinitrobenzofurazan
    • 68579-76-0
    • DTXSID90431607
    • Inchi: 1S/C6HClN4O5/c7-4-2(10(12)13)1-3(11(14)15)5-6(4)9-16-8-5/h1H
    • InChI Key: QTNZXTGUZLGWBY-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C(C2C1=NON=2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 243.96363
  • Monoisotopic Mass: 243.9635468g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 131Ų

Experimental Properties

  • PSA: 125.2
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